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Introduction

Mordant Red 15, also identified by its Colour Index name C.I. 45305, is a synthetic dye
belonging to the xanthene class.[1][2] Its chemical structure is 6'-(diethylamino)-3'-hydroxy-3-
oxospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-2'-carboxylic acid, with the CAS number 6359-
29-1 and a molecular formula of C25H21NOG6.[2][3] This dye is a reddish-brown powder soluble
in water, where it exhibits a characteristic yellow fluorescence.[1][2] This fluorescence is pH-
sensitive; it disappears in the presence of hydrochloric acid and shifts to a yellow fluorescent
light red in a sodium hydroxide solution.[1] Primarily, Mordant Red 15 is utilized in the textile
industry for dyeing materials such as wool and silk.[1][2]

This technical guide provides a summary of the known properties of Mordant Red 15, including
its chemical and physical characteristics, a detailed synthesis pathway, and generalized
experimental protocols for spectral analysis. It is important to note that while qualitative spectral
properties are documented, specific quantitative data such as absorption and emission
maxima, molar absorptivity, and quantum yield for Mordant Red 15 are not readily available in
the surveyed literature. To provide a contextual reference, spectral data for a structurally similar
rhodamine dye are included.

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1581146?utm_src=pdf-interest
https://www.benchchem.com/product/b1581146?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1855074.htm
http://www.worlddyevariety.com/mordant-dyes/mordant-red-15.html
http://www.worlddyevariety.com/mordant-dyes/mordant-red-15.html
https://pubchem.ncbi.nlm.nih.gov/compound/Mordant-red-15
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1855074.htm
http://www.worlddyevariety.com/mordant-dyes/mordant-red-15.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1855074.htm
https://www.benchchem.com/product/b1581146?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1855074.htm
http://www.worlddyevariety.com/mordant-dyes/mordant-red-15.html
https://www.benchchem.com/product/b1581146?utm_src=pdf-body
https://www.benchchem.com/product/b1581146?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The fundamental properties of Mordant Red 15 are summarized in the table below for quick
reference.

Property Value Reference

6'-(diethylamino)-3'-hydroxy-3-
) oxospiro[isobenzofuran-
Chemical Name [3]
1(3H),9'-[9H]xanthene]-2'-

carboxylic acid

Synonyms C.l. 45305, Mordant Red 15 [2]
CAS Number 6359-29-1 [2]
Molecular Formula C25H21NO6 [2]
Molecular Weight 431.44 g/mol [2]
Appearance Reddish-brown powder [1112]
Solubility Soluble in water [1]
Fluorescence Yellow fluorescence in water [1]

Spectral Properties

As of the latest literature review, specific quantitative spectral data for Mordant Red 15
remains uncharacterized. However, based on its xanthene structure, its spectral behavior is
expected to be comparable to other rhodamine-based dyes. Xanthene dyes are known for their
strong absorption in the visible region and significant fluorescence.[4]

For illustrative purposes, the spectral properties of a structurally related compound, 6-Carboxy-
X-rhodamine (ROX), are provided below. It is crucial to understand that this data is for a
different molecule and should be considered as a general representation of the spectral
characteristics of this class of dyes.
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Value (for 6-Carboxy-X-

Spectral Property thodamine) Reference
Absorption Maximum (Amax) 570 nm [5]
Molar Absorptivity (€) 93,000 L-mol~t.cm~t [5]
Emission Maximum (Aem) 591 nm [5]

Fluorescence Quantum Yield

1.0 5
®) [5]

Synthesis of Mordant Red 15

The synthesis of Mordant Red 15 is a multi-step process involving the condensation of three
key reactants.[2] The pathway begins with the reaction of 3-(Diethylamino)phenol and Phthalic
anhydride. The resulting intermediate is then condensed with 2,4-Dihydroxybenzoic acid,
followed by an oxidation step to yield the final Mordant Red 15 molecule.
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Synthesis Pathway of Mordant Red 15

G-(Diethylamino)phenoD Ghthalic Anhydride)

Condensation
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Mordant Red 15
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Caption: Synthesis of Mordant Red 15.
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Experimental Protocols

The following are generalized experimental protocols for determining the spectral properties of
a dye like Mordant Red 15.

UV-Visible Absorption Spectroscopy

This protocol outlines the measurement of the absorption spectrum to determine the maximum
absorption wavelength (Amax) and the molar absorptivity (€).
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UV-Vis Absorption Spectroscopy Workflow

Prepare Stock Solution
(e.g., 1 mM in Ethanol)

Y

Prepare a Dilute Solution
(e.g., 10 pM in chosen solvent)

Y

Use Solvent as Blank

Y

Measure Absorbance Spectrum
(e.g., 300-700 nm)

Y

Determine Amax
(Wavelength of maximum absorbance)

Y

Prepare a Series of Dilutions
(e.g., 1,2,5,10 pm)

Y

Gﬂeasure Absorbance at Amax for each diIutiorD

Y

(Plot Absorbance vs. Concemratior)

Y

Calculate Molar Absorptivity (€)
from the slope of the line (Beer-Lambert Law)

Report Amax and €

Click to download full resolution via product page

Caption: UV-Vis Spectroscopy Protocol.
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Fluorescence Spectroscopy

This protocol describes the measurement of the fluorescence emission spectrum to determine
the maximum emission wavelength (Aem).

Fluorescence Spectroscopy Workflow

Prepare a Dilute Solution
(e.g., 1-5 uM in chosen solvent)

Set Excitation Wavelength
(typically at Amax from UV-Vis)

Measure Emission Spectrum
(scan from Aex + 10 nm to ~700 nm)

Determine Aem
(Wavelength of maximum fluorescence intensity)

Report Aem

Click to download full resolution via product page

Caption: Fluorescence Spectroscopy Protocol.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1581146?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

Mordant Red 15 is a xanthene dye with established applications in the textile industry. While
its chemical identity and qualitative fluorescent properties are known, a significant gap exists in
the scientific literature regarding its quantitative spectral characteristics. The synthesis of
Mordant Red 15 follows a well-defined pathway, and its spectral properties can be investigated
using standard spectroscopic techniques. Further research is warranted to fully characterize
the absorption and emission spectra of this dye, which would be of considerable value to
researchers and professionals in materials science and drug development who may wish to
explore its potential in new applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1581146?utm_src=pdf-body
https://www.benchchem.com/product/b1581146?utm_src=pdf-body
https://www.benchchem.com/product/b1581146?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1855074.htm
http://www.worlddyevariety.com/mordant-dyes/mordant-red-15.html
https://pubchem.ncbi.nlm.nih.gov/compound/Mordant-red-15
https://pubchem.ncbi.nlm.nih.gov/compound/Mordant-red-15
https://www.researchgate.net/publication/314526364_Xanthene_Dyes
https://www.lumiprobe.com/p/rox-carboxylic-acid-6
https://www.benchchem.com/product/b1581146#spectral-properties-of-mordant-red-15
https://www.benchchem.com/product/b1581146#spectral-properties-of-mordant-red-15
https://www.benchchem.com/product/b1581146#spectral-properties-of-mordant-red-15
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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